![molecular formula C22H16O6 B5545307 3,3',3''-methanetriyltribenzoic acid](/img/structure/B5545307.png)
3,3',3''-methanetriyltribenzoic acid
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Overview
Description
Synthesis Analysis
Research on compounds similar to 3,3',3''-methanetriyltribenzoic acid suggests that their synthesis often involves modular self-assembly processes. For example, the modular self-assembly of methanetetrabenzoic acid with linear linkers has been demonstrated to afford different interpenetrating diamondoid frameworks, showcasing the potential synthesis pathways that could be applied to 3,3',3''-methanetriyltribenzoic acid (Yonghong Men et al., 2009).
Molecular Structure Analysis
The molecular structure of compounds related to 3,3',3''-methanetriyltribenzoic acid is characterized by complex frameworks that can exhibit various modes of interpenetration and assembly. These structures are often determined using X-ray crystallography, revealing intricate hydrogen-bonded networks and coordination polymers with diverse topologies (S. Varughese & V. Pedireddi, 2005).
Chemical Reactions and Properties
The chemical reactions and properties of compounds like 3,3',3''-methanetriyltribenzoic acid often involve the formation of coordination polymers and frameworks through interactions with metal ions or other organic linkers. These interactions can lead to the development of materials with unique chemical and physical properties, useful in various applications, such as catalysis and gas storage (V. Pedireddi & S. Varughese, 2004).
Physical Properties Analysis
The physical properties of these compounds, including their stability, solubility, and melting points, are influenced by their molecular structure and the nature of their intermolecular interactions. For instance, the synthesis and structural elucidation of coordination polymers have revealed solvent-dependent properties, highlighting the significance of the molecular environment on the physical characteristics of these compounds (V. Pedireddi & S. Varughese, 2004).
Chemical Properties Analysis
The chemical properties, including reactivity and potential for forming diverse supramolecular assemblies, are pivotal for understanding the functionality of compounds like 3,3',3''-methanetriyltribenzoic acid. Studies on related compounds have demonstrated their ability to participate in hydrogen bonding and coordination with metal ions, leading to the formation of novel materials with potential applications in various fields (S. Varughese & V. Pedireddi, 2005).
Scientific Research Applications
Advanced Materials Development
Research has focused on the synthesis of new materials with specific properties. For instance, a study reported the creation of a cationic microporous metal–organic framework (MOF) featuring a three-dimensional structure with cationic skeletons and one-dimensional pores. This MOF exhibits strong charge-induced interactions with certain hydrocarbons, leading to highly selective gas sorption capabilities, particularly for separating C2 hydrocarbons from methane at room temperature (Xu et al., 2013).
Gas Separation Technologies
The modular self-assembly of related compounds with linear linkers has been explored to afford different interpenetrating diamondoid frameworks. These frameworks demonstrate significant potential for gas separation due to their unique modes of interpenetration and structural characteristics (Men et al., 2009).
Catalysis
Some studies have focused on the catalytic properties of materials derived from methanetriyltribenzoic acid and similar compounds. For example, the direct piezocatalytic conversion of methane into alcohols over hydroxyapatite was investigated, offering a novel approach to C1 chemistry and the fabrication of value-added chemicals from methane directly (Zhou et al., 2021).
Environmental Applications
The development of anionic MOFs for enhanced gas and vapor adsorption and separation ability has been reported, showing high adsorption uptakes of C2 and C3 hydrocarbons and selective separation capabilities at room temperature. This includes the separation of propane, acetylene, ethane, and ethylene from methane, demonstrating the potential for environmental cleanup and industrial gas separation processes (Huang et al., 2014).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-[bis(3-carboxyphenyl)methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16O6/c23-20(24)16-7-1-4-13(10-16)19(14-5-2-8-17(11-14)21(25)26)15-6-3-9-18(12-15)22(27)28/h1-12,19H,(H,23,24)(H,25,26)(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCZCECJSFJHKRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)C(C2=CC(=CC=C2)C(=O)O)C3=CC(=CC=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,3',3''-Methanetriyltribenzoic acid |
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